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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in ensuring their

submissions to the Collaborative OPen Omics (COPO) platform comply with community

standards.

Frequently Asked Questions (FAQs)
Q1: What is a manifest in COPO and why is it important?

A1: In COPO, a manifest is a spreadsheet (typically in Excel or CSV format) used to record

detailed metadata about your research samples.[1][2] This metadata is crucial for making your

data Findable, Accessible, Interoperable, and Reusable (FAIR).[3] Correctly completing the

manifest ensures your data is accurately represented and can be easily understood and reused

by the wider scientific community.

Q2: Where can I find the correct manifest template for my project?

A2: Manifest templates are specific to the project you are submitting to (e.g., Darwin Tree of

Life, European Reference Genome Atlas). You can download the latest templates and
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accompanying Standard Operating Procedures (SOPs) from the "Manifests" section of the

COPO website.[2][4] It is crucial to use the most recent version of the manifest to ensure

compliance with the latest standards.[1]

Q3: What are Standard Operating Procedures (SOPs) and why do I need to read them?

A3: Standard Operating Procedures (SOPs) are detailed guides that provide instructions on

how to correctly fill out a specific manifest.[2][5] They explain each metadata field, the expected

format for the data, and any controlled vocabularies that should be used. Reading the SOP

thoroughly before you begin is essential to prevent common errors and ensure a smooth

submission process.[5]

Q4: What happens if I submit a manifest with incorrect or incomplete information?

A4: COPO has a validation process that checks your manifest for compliance with the required

standards. If errors are found, such as incorrect taxonomy, formatting issues, or missing

mandatory information, the submission will be aborted.[6] You will be shown the validation

errors so that you can correct them and resubmit.[6]

Q5: Can I use a manifest from a previous submission for a new one?

A5: While you can use a previous manifest as a starting point, it is highly recommended to

download a fresh template for each new submission. Manifest templates and SOPs are

versioned and can be updated.[1] Using an outdated template may lead to validation errors.

Troubleshooting Guides
Issue 1: Manifest Submission Failure
Symptom: You attempt to upload your manifest file, but the submission fails, and you receive

an error message.

Possible Causes and Solutions:
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Cause Solution

Incorrect File Format
Ensure your manifest is saved as a .xlsx or .csv

file.[1]

Outdated Manifest Template

Download the latest version of the manifest

template and SOP from the COPO website.[1]

[2]

Incorrectly Named Fields

Do not change the column headers in the

manifest template. These are standardized and

used by the validation system.[1]

Special Characters in Filename
Ensure the filename of your manifest does not

contain any special characters.

Network Interruption
Check your internet connection and try

uploading the file again.

Issue 2: Validation Errors After Submission
Symptom: Your manifest is successfully uploaded, but you receive a notification of validation

errors.

Possible Causes and Solutions:
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Cause Solution

Missing Mandatory Fields

Review the SOP for your manifest and ensure

all mandatory fields are completed.[5][7] These

are often highlighted or specified in the SOP.

Incorrect Data Formatting
Check the SOP for the correct data format for

each field (e.g., date format, numeric values).[5]

Use of Non-Standard Terminology

For fields with controlled vocabularies (e.g.,

"sex"), use the exact terms specified in the

SOP's dropdown menus or lists.[1]

Taxonomic Validation Failure

Double-check the spelling and validity of your

taxonomic names against a recognized

taxonomic database.

Inconsistent SPECIMEN_ID

The SPECIMEN_ID must be unique for each

individual organism and consistent across all

related samples, images, and other data.[5]

Quantitative Data Summary: Mandatory Fields for
ERGA Sample Manifest
The following table summarizes a selection of mandatory metadata fields for the European

Reference Genome Atlas (ERGA) sample manifest. For a complete list, please refer to the

latest ERGA SOP.[5]
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Field Name Description Data Type

SCIENTIFIC_NAME
The full scientific name of the

organism.
Text

TAXON_ID The NCBI taxonomy identifier. Integer

SPECIMEN_ID
A unique identifier for the

individual organism.
Text

ORGANISM_PART
The part of the organism from

which the sample was taken.
Controlled Vocabulary

GAL
The Genome Acquisition Lab

responsible for sequencing.
Controlled Vocabulary

COLLECTED_BY
The name of the person who

collected the sample.
Text

DATE_OF_COLLECTION
The date the sample was

collected (YYYY-MM-DD).
Date

COUNTRY_OF_COLLECTION
The country where the sample

was collected.
Controlled Vocabulary

Experimental Protocols
Protocol 1: Submitting a Sample Manifest for the First
Time
Objective: To successfully submit a sample manifest to COPO and receive accession numbers.

Methodology:

Navigate to the COPO Website: Access the COPO portal through your web browser.

Log In: Log in to your COPO account. If you are a new user, you will need to register.

Create a New Profile: Create a new submission profile for your project. This will be your

workspace for this submission.
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Download the Manifest Template and SOP: Go to the "Manifests" section and download the

appropriate manifest template (e.g., ERGA, DToL) and its corresponding SOP.[2][4]

Complete the Manifest: Carefully fill out the manifest spreadsheet, paying close attention to

the instructions in the SOP. Ensure all mandatory fields are completed and that data is

correctly formatted.[5]

Upload the Manifest: Within your submission profile, navigate to the "Samples" tab and

upload your completed manifest file.

Validation: COPO will automatically validate your manifest. This process checks for

compliance with the community standards defined in the SOP.[6]

Review Validation Results:

If Successful: You will be notified that your submission was successful, and you will

receive accession numbers for your samples.

If Unsuccessful: You will receive a list of validation errors.[6]

Correct and Resubmit (if necessary): If you received validation errors, open your manifest

file, correct the identified issues, and re-upload the file. Repeat this step until the validation is

successful.

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://copo-docs.readthedocs.io/en/latest/retrieval/manifest_templates.html
https://copo-project.org/manifests/index
https://copo-project.org/static/assets/sops/ERGA_MANIFEST_SOP_v2.5.1.pdf
https://copo-project.org/copo/tol_dashboard/tol
https://copo-project.org/copo/tol_dashboard/tol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Download Manifest
& SOP

Complete
Manifest

Upload Manifest
to COPO

COPO Validation

Submission
SuccessfulPass

Validation
Errors

Fail

End

Correct
Manifest

Click to download full resolution via product page
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Troubleshooting a Failed COPO Submission
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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